Cas no 898787-58-1 (3-(4-Chlorophenyl)-2'-methylpropiophenone)

• Product Name: 3-(4-Chlorophenyl)-2'-methylpropiophenone
• CAS No: 898787-58-1
• MF: C₁₆H₁₅ClO
• MW: 258.742703676224
• CID: 870840
• PubChem ID: 24726068
• Update Time: 2025-06-12

3-(4-Chlorophenyl)-2'-methylpropiophenone Chemical and Physical Properties

Names and Identifiers

• 3-(4-chlorophenyl)-1-(2-methylphenyl)propan-1-one
• 3-(4-CHLOROPHENYL)-2'-METHYLPROPIOPHENONE
• MFCD03843452
• AKOS016021837
• DTXSID80644461
• 898787-58-1
• 3-(4-Chlorophenyl)-2'-methylpropiophenone

• MDL： MFCD03843452
• Inchi： 1S/C16H15ClO/c1-12-4-2-3-5-15(12)16(18)11-8-13-6-9-14(17)10-7-13/h2-7,9-10H,8,11H2,1H3
• InChI Key： RJWCSWRFFHXVMY-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)CCC(C1C=CC=CC=1C)=O

Computed Properties

• Exact Mass: 258.08100
• Monoisotopic Mass: 258.0811428g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 268
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07000
• LogP: 4.46390

Additional information on 3-(4-Chlorophenyl)-2'-methylpropiophenone

Introduction to 3-(4-Chlorophenyl)-2'-methylpropiophenone (CAS No. 898787-58-1) and Its Emerging Applications in Chemical Biology

The compound 3-(4-Chlorophenyl)-2'-methylpropiophenone, identified by the CAS number 898787-58-1, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents and biochemical probes. The presence of a chlorophenyl moiety and a methylpropiophenone backbone suggests a rich chemical diversity that can be exploited for various biological interactions.

Recent studies have highlighted the importance of aromatic heterocycles in drug design, and 3-(4-Chlorophenyl)-2'-methylpropiophenone exemplifies this trend. The chloro substituent on the phenyl ring enhances electrophilicity, making the compound a versatile intermediate in organic synthesis. This property is particularly valuable in constructing more complex molecules that mimic natural bioactive compounds. The methyl group on the propiophenone side chain contributes to steric hindrance, which can modulate binding affinities and selectivity in biological targets.

In the context of medicinal chemistry, 3-(4-Chlorophenyl)-2'-methylpropiophenone has been explored as a precursor for synthesizing kinase inhibitors and other enzyme-targeted molecules. Kinases play a pivotal role in cellular signaling pathways, and their dysregulation is often associated with diseases such as cancer. By leveraging the structural features of this compound, researchers aim to develop small-molecule inhibitors that can selectively modulate kinase activity. Preliminary computational studies suggest that modifications to the chlorophenyl ring can enhance binding to ATP pockets in kinase domains, potentially leading to more potent and selective inhibitors.

Moreover, the propiophenone moiety has been recognized for its ability to interact with biological macromolecules through hydrogen bonding and hydrophobic interactions. This dual functionality makes it an attractive scaffold for designing molecules that can engage with proteins or nucleic acids. In recent years, there has been growing interest in developing photoreactive probes for studying dynamic biological processes. The photochemical properties of 3-(4-Chlorophenyl)-2'-methylpropiophenone have been investigated as a tool for labeling and tracking biomolecules in living cells, providing insights into molecular mechanisms at the subcellular level.

Another emerging application of this compound lies in its role as a building block for material science research. The aromatic system and functional groups present in 3-(4-Chlorophenyl)-2'-methylpropiophenone contribute to its potential use in designing organic semiconductors or luminescent materials. These materials are crucial for advancements in electronic devices, optoelectronics, and nanotechnology. The ability to fine-tune electronic properties through structural modifications offers exciting possibilities for developing next-generation technologies.

The synthesis of 3-(4-Chlorophenyl)-2'-methylpropiophenone involves multi-step organic reactions that highlight its synthetic utility. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the desired framework efficiently. These synthetic strategies not only facilitate the production of this compound but also serve as models for developing other complex molecules with similar structural motifs.

From a regulatory perspective, ensuring the purity and stability of 3-(4-Chlorophenyl)-2'-methylpropiophenone is essential for its intended applications. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are routinely employed to characterize the compound and monitor impurities. These methods provide critical data for understanding its behavior in biological systems and ensure compliance with quality standards.

In conclusion, 3-(4-Chlorophenyl)-2'-methylpropiophenone (CAS No. 898787-58-1) represents a promising candidate for further exploration in chemical biology and pharmaceutical development. Its unique structural features offer multiple avenues for innovation, from designing targeted therapeutics to developing advanced materials. As research continues to uncover new applications, this compound is poised to play a significant role in shaping the future of biomedical science.